Cas no 899999-31-6 (4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide
• CAS No: 899999-31-6
• MF: C₁₆H₁₉BrN₂O₂S
• MW: 383.303261995316
• CID: 5457928
• Update Time: 2025-07-20

4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamide
• 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide

• Inchi： 1S/C16H19BrN2O2S/c1-19(2)16(13-6-4-3-5-7-13)12-18-22(20,21)15-10-8-14(17)9-11-15/h3-11,16,18H,12H2,1-2H3
• InChI Key： DTPZAFRZXVYGAM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2=CC=CC=C2)(=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide

Introduction to 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide (CAS No. 899999-31-6)

4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide, identified by its CAS number 899999-31-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its bromo substituent and the presence of a N-2-(dimethylamino) group, contribute to its unique chemical properties and make it a valuable candidate for further exploration in medicinal chemistry.

The sulfonamide functional group in 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide plays a crucial role in determining its reactivity and biological interactions. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The introduction of the N-2-(dimethylamino) moiety enhances the compound's ability to interact with biological targets, potentially leading to novel therapeutic applications. This modification is particularly interesting because it can influence both the solubility and the binding affinity of the molecule, making it an attractive scaffold for drug design.

The bromo substituent at the 4-position of the benzene ring adds another layer of complexity to the compound's chemical behavior. Bromine is known to be a halogen that can participate in various chemical reactions, including electrophilic aromatic substitution and cross-coupling reactions. These reactions are often employed in synthetic organic chemistry to modify or functionalize aromatic compounds, thereby expanding their utility in pharmaceutical applications. The presence of the bromine atom also makes 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide a versatile intermediate for further chemical transformations.

In recent years, there has been growing interest in developing new sulfonamide derivatives with enhanced pharmacological properties. The combination of the bromo, N-2-(dimethylamino), and sulfonamide groups in this compound suggests that it may exhibit a range of biological activities. For instance, studies have shown that sulfonamides can act as inhibitors of enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. Additionally, the dimethylamino group can serve as a pharmacophore that interacts with specific receptors or enzymes in the body, potentially leading to therapeutic effects.

The synthesis of 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it must be performed under controlled conditions to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to introduce the desired functional groups efficiently. These methods not only improve the overall yield but also enhance the selectivity of the reaction, reducing the formation of byproducts.

Once synthesized, 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide can be subjected to various pharmacological assays to evaluate its biological activity. High-throughput screening (HTS) techniques are commonly used to identify compounds with promising therapeutic properties rapidly. These assays can provide insights into the compound's efficacy against specific targets, such as enzymes or receptors involved in disease pathways. The results from these screenings can guide further optimization efforts aimed at improving potency and selectivity.

The structural diversity offered by 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide makes it an excellent candidate for structure-based drug design (SBDD). SBDD involves using computational methods and experimental data to design molecules that fit precisely into biological targets, such as enzymes or receptors. The presence of multiple functional groups allows for fine-tuning of the molecule's shape and electronic properties, enabling it to interact optimally with its intended target. This approach has been instrumental in developing novel drugs with improved pharmacokinetic profiles.

In conclusion, 4-bromo-N-2-(dimethylamino)-2-phenylethylbenzene-1-sulfonamide (CAS No. 899999-31-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery and development. By leveraging advanced synthetic methodologies and computational tools, researchers can explore its full therapeutic potential and develop new treatments for various diseases.